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Compound of Interest

Compound Name: 3-Chloropropyltrichlorogermane

CAS No.: 19268-40-7

Cat. No.: B099718

Get Quote

An In-Depth Technical Guide to 3-Chloropropyltrichlorogermane: Synthesis, Properties, and

Synthetic Potential

Introduction
3-Chloropropyltrichlorogermane, with the chemical formula C₃H₆Cl₄Ge, is a bifunctional

organogermanium compound of significant interest to synthetic chemists.[1] As a molecule

featuring two distinct reactive sites—a terminal alkyl chloride and a trichlorogermyl group—it

serves as a versatile building block for the synthesis of more complex organogermanium

structures and functionalized organic molecules. Organogermanium chemistry, while less

explored than its silicon counterpart due to the higher cost of germanium, offers unique

reactivity profiles that bridge the gap between organosilicon and organotin compounds.[2] This

guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity

of 3-Chloropropyltrichlorogermane, with a focus on its potential applications in research and

development, including pharmaceutical discovery.

Physicochemical and Safety Properties
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The physical and chemical characteristics of 3-Chloropropyltrichlorogermane dictate its

handling, storage, and reactivity. It is a combustible and corrosive liquid that is highly sensitive

to moisture.[2] Proper storage under an inert atmosphere is crucial to prevent degradation.

Data Summary Table
Property Value Source(s)

Molecular Formula C₃H₆Cl₄Ge [1]

Molecular Weight 256.53 g/mol [1]

CAS Number 19268-40-7 [1]

Appearance Liquid [2]

Boiling Point 78-79 °C at 8 mmHg [1]

Density 1.664 g/cm³ [1]

Refractive Index 1.5070 [1]

Safety and Handling
3-Chloropropyltrichlorogermane is classified as a hazardous substance. It is harmful if

swallowed, fatal if inhaled, and causes severe skin burns and eye damage. The compound is

also corrosive to metals.

Key Safety Precautions:

Handling: Use only in a well-ventilated area or under a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, a face shield, and respiratory protection.[2][3]

Storage: Store in a tightly closed, corrosive-resistant container in a cool, dry, and well-

ventilated place. Keep away from heat, sparks, and open flames. Crucially, prevent any

contact with water or moisture during storage, as this will lead to hydrolysis.[2]

Incompatibilities: Avoid contact with water, alcohols, strong bases, strong oxidizing agents,

and metals.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b099718/docs?utm_src=pdf-body#3-chloropropyltrichlorogermane-chemical-properties
https://en.wikipedia.org/wiki/Organogermanium_chemistry
https://www.researchgate.net/figure/The-calculated-and-experimental-13C-and-1H-NMR-isotropic-chemical-shifts-of-the-compound_tbl3_359234945
https://www.researchgate.net/figure/The-calculated-and-experimental-13C-and-1H-NMR-isotropic-chemical-shifts-of-the-compound_tbl3_359234945
https://www.researchgate.net/figure/The-calculated-and-experimental-13C-and-1H-NMR-isotropic-chemical-shifts-of-the-compound_tbl3_359234945
https://en.wikipedia.org/wiki/Organogermanium_chemistry
https://www.researchgate.net/figure/The-calculated-and-experimental-13C-and-1H-NMR-isotropic-chemical-shifts-of-the-compound_tbl3_359234945
https://www.researchgate.net/figure/The-calculated-and-experimental-13C-and-1H-NMR-isotropic-chemical-shifts-of-the-compound_tbl3_359234945
https://www.researchgate.net/figure/The-calculated-and-experimental-13C-and-1H-NMR-isotropic-chemical-shifts-of-the-compound_tbl3_359234945
https://www.benchchem.com/product/b099718/docs?utm_src=pdf-body#3-chloropropyltrichlorogermane-chemical-properties
https://en.wikipedia.org/wiki/Organogermanium_chemistry
https://www.researchgate.net/publication/398845751_Organic_germanium_compounds_Synthesis_structure_possibilities_of_practical_application
https://en.wikipedia.org/wiki/Organogermanium_chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure and Spectroscopic Profile
Understanding the molecular structure is key to predicting its reactivity and interpreting

analytical data.

Caption: Molecular structure of 3-Chloropropyltrichlorogermane.

Predicted Spectroscopic Analysis
While a dedicated public spectrum is not readily available, the key features of its NMR, IR, and

Mass Spectra can be reliably predicted based on its structure.[4][5]

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show three distinct signals,

all multiplets, corresponding to the three methylene (-CH₂-) groups of the propyl chain.

-Ge-CH₂- (C1): This signal would appear furthest downfield among the methylene groups

due to the deshielding effect of the electropositive germanium and three chlorine atoms.

Expected as a triplet.

-CH₂- (C2): This central methylene group would appear as a multiplet (likely a sextet) due

to coupling with the two adjacent methylene groups.

-CH₂-Cl (C3): This signal would be shifted downfield due to the deshielding effect of the

terminal chlorine atom. Expected as a triplet.

¹³C NMR Spectroscopy: The carbon NMR spectrum should display three unique signals

corresponding to the three carbon atoms of the propyl chain.[5][6]

-Ge-C- (C1): The carbon directly attached to the germanium atom.

-C- (C2): The central carbon of the propyl chain.

-C-Cl (C3): The carbon bonded to the terminal chlorine, which would be significantly

deshielded.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by:
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C-H stretching: Strong absorptions in the 2850-3000 cm⁻¹ region from the methylene

groups.

CH₂ bending (scissoring): Absorptions around 1450-1470 cm⁻¹.

C-Cl stretching: A characteristic absorption in the 600-800 cm⁻¹ region.

Ge-Cl stretching: Strong absorptions typically found in the lower frequency region, often

below 450 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum would show a complex molecular ion peak

cluster due to the isotopic distribution of both chlorine (³⁵Cl and ³⁷Cl) and germanium (⁷⁰Ge,

⁷²Ge, ⁷³Ge, ⁷⁴Ge, ⁷⁶Ge). The fragmentation pattern would likely involve the loss of chlorine

atoms, HCl, and cleavage of the propyl chain.

Synthesis of 3-Chloropropyltrichlorogermane
The synthesis of organotrichlorogermanes can be achieved through the reaction of elemental

germanium with tetrachlorogermane (GeCl₄) and an organic chloride.[7] This method proceeds

via the formation of a dichlorogermylene (:GeCl₂) intermediate, which then inserts into the

carbon-chlorine bond of the alkyl chloride.[7][8]

Ge (s) + GeCl₄ (l) + Cl(CH₂)₃Cl (l) :GeCl₂ (Dichlorogermylene)
Intermediate Formation

High Temp. Insertion into C-Cl bond Cl(CH₂)₃GeCl₃
(3-Chloropropyltrichlorogermane)

Click to download full resolution via product page

Caption: Synthesis workflow via dichlorogermylene intermediate.

Representative Experimental Protocol
This protocol is adapted from the general method described by Okamoto et al. for the synthesis

of organotrichlorogermanes.[7][8]

Apparatus Setup: A high-pressure, stirred autoclave reactor equipped with temperature and

pressure controls is charged with elemental germanium powder, germanium tetrachloride
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(GeCl₄), and 1,3-dichloropropane. Causality: The use of an autoclave is necessary to reach

the required reaction temperatures and contain the pressure of the volatile reactants.

Reaction Conditions: The reactor is sealed and heated to a temperature range of 200-300°C

with continuous stirring. The reaction is maintained for several hours. Causality: High

temperature is required to facilitate the reaction between solid germanium and liquid GeCl₄

to form the reactive dichlorogermylene intermediate.

Reaction Monitoring: The progress of the reaction can be monitored by sampling and

analyzing the mixture via gas chromatography (GC) to observe the consumption of starting

materials and the formation of the product.

Work-up and Purification: a. After cooling, the reactor is carefully vented, and the liquid

product mixture is collected. b. The crude product is filtered to remove any unreacted

germanium powder. c. The resulting liquid is subjected to fractional distillation under reduced

pressure. Causality: Vacuum distillation is employed to separate the desired product from

lower-boiling starting materials and higher-boiling side products without causing thermal

decomposition.

Characterization: The purified 3-Chloropropyltrichlorogermane is characterized by NMR,

IR, and mass spectrometry to confirm its structure and purity.

Chemical Reactivity and Synthetic Utility
The synthetic value of 3-Chloropropyltrichlorogermane stems from its bifunctional nature.

The reactivity at the germanium center is distinct from the reactivity at the terminal carbon-

chlorine bond, allowing for selective transformations.[9]
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Reactivity at Ge-Cl Bonds Reactivity at C-Cl Bond

Cl(CH₂)₃GeCl₃

Hydrolysis (H₂O)

 H₂O 

Reduction (e.g., LiAlH₄)

 [H] 

Nucleophilic Substitution
(e.g., NaN₃, KCN)

 Nu⁻ 

Grignard Formation (Mg)

 Mg, Ether 

Cl(CH₂)₃Ge(O)OH
(Germanoic acid anhydride)

Cl(CH₂)₃GeH₃

(3-Chloropropylgermane)
N₃(CH₂)₃GeCl₃ or
NC(CH₂)₃GeCl₃ ClMg(CH₂)₃GeCl₃

Click to download full resolution via product page

Caption: Dual reactivity pathways of 3-Chloropropyltrichlorogermane.

Reactions at the Trichlorogermyl Center
The Ge-Cl bonds are highly susceptible to nucleophilic attack, particularly by water.

Hydrolysis: The most prominent reaction is rapid hydrolysis upon exposure to moisture.[10]

[11] The trichlorogermyl group converts to a germanoic acid, which readily dehydrates to

form a polymeric germoxane or a sesquioxide, [Cl(CH₂)₃GeO₁.₅]ₙ. This reaction underscores

the necessity of anhydrous conditions for handling and storage.[12]

Mechanism: The hydrolysis proceeds via sequential nucleophilic substitution at the

germanium center, where water molecules displace the chloride ions.[13]

Reduction: The Ge-Cl bonds can be reduced to Ge-H bonds using standard reducing agents

like lithium aluminum hydride (LiAlH₄). This reaction yields 3-chloropropylgermane

(Cl(CH₂)₃GeH₃), another valuable synthetic intermediate.[3]

Reactions at the 3-Chloropropyl Chain
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The terminal C-Cl bond behaves like a typical primary alkyl halide, allowing for a range of

nucleophilic substitution reactions.

Nucleophilic Substitution (Sₙ2): The primary carbon is an excellent electrophile for Sₙ2

reactions.[14] This allows for the introduction of various functional groups while leaving the

trichlorogermyl moiety intact, provided anhydrous conditions are maintained.

Example Protocol (Azide Substitution):

Dissolve 3-Chloropropyltrichlorogermane in a dry, aprotic polar solvent like

acetonitrile.

Add sodium azide (NaN₃) and heat the mixture under an inert atmosphere (e.g.,

nitrogen or argon).

Monitor the reaction by TLC or GC until the starting material is consumed.

After cooling, filter the mixture to remove sodium chloride precipitate.

Remove the solvent under reduced pressure to yield crude 3-

azidopropyltrichlorogermane. Further purification can be done via vacuum distillation.

Grignard Reagent Formation: The C-Cl bond can potentially be used to form a Grignard

reagent by reacting with magnesium metal in an anhydrous ether solvent.[8][15][16]

However, this is challenging due to the high reactivity of the Grignard reagent with the Ge-Cl

bonds on the same or another molecule, which could lead to polymerization or

intramolecular cyclization. Careful control of reaction conditions, such as low temperatures,

would be critical.[17][18]

Potential Applications in Drug Development and
Materials Science
While specific applications of 3-Chloropropyltrichlorogermane in marketed drugs are not

documented, its potential lies in its role as a bifunctional linker and building block.[19]

Synthesis of Novel Scaffolds: The orthogonal reactivity of the two functional groups allows

for stepwise functionalization. For instance, the chloropropyl group can be used to attach the
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molecule to a solid support or a larger biomolecule, after which the trichlorogermyl group can

be converted into other functionalities.

Development of Germanium-Containing Prodrugs: Organogermanium compounds like

propagermanium have been investigated for their biological activities.[2] 3-
Chloropropyltrichlorogermane could serve as a starting point for creating novel

germanium-based therapeutic agents or prodrugs, where the germanium moiety modulates

properties like solubility or biological activity.

Materials Science: The ability of the trichlorogermyl group to hydrolyze and form stable Ge-

O-Ge networks makes this compound a candidate for surface modification and the creation

of hybrid organic-inorganic materials and coatings.

Conclusion
3-Chloropropyltrichlorogermane is a highly reactive, bifunctional molecule with considerable

potential in advanced synthetic chemistry. Its dual reactivity, allowing for selective manipulation

of either the alkyl chloride or the trichlorogermyl group, makes it a valuable precursor for

creating complex molecular architectures. While its handling requires rigorous anhydrous

conditions due to its moisture sensitivity, a thorough understanding of its chemical properties

opens avenues for its use in synthesizing novel organogermanium compounds for applications

ranging from materials science to the targeted design of biologically active molecules for drug

discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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